Cas no 1805157-19-0 (2-Amino-3-(bromomethyl)-4-(difluoromethyl)pyridine-5-acetonitrile)

• Product Name: 2-Amino-3-(bromomethyl)-4-(difluoromethyl)pyridine-5-acetonitrile
• CAS No: 1805157-19-0
• MF: C₉H₈BrF₂N₃
• MW: 276.080727577209
• CID: 4857596
• Update Time: 2025-05-20

2-Amino-3-(bromomethyl)-4-(difluoromethyl)pyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(bromomethyl)-4-(difluoromethyl)pyridine-5-acetonitrile

• Inchi： 1S/C9H8BrF2N3/c10-3-6-7(8(11)12)5(1-2-13)4-15-9(6)14/h4,8H,1,3H2,(H2,14,15)
• InChI Key： DPAPUGBNNZNYJK-UHFFFAOYSA-N
• SMILES： BrCC1C(N)=NC=C(CC#N)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 253
• XLogP3: 1.3
• Topological Polar Surface Area: 62.7

Additional information on 2-Amino-3-(bromomethyl)-4-(difluoromethyl)pyridine-5-acetonitrile

2-Amino-3-(bromomethyl)-4-(difluoromethyl)pyridine-5-acetonitrile: A Comprehensive Overview

The compound 2-Amino-3-(bromomethyl)-4-(difluoromethyl)pyridine-5-acetonitrile (CAS No. 1805157-19-0) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This pyridine derivative is characterized by its unique substitution pattern, which includes an amino group at position 2, a bromomethyl group at position 3, a difluoromethyl group at position 4, and an acetonitrile group at position 5. The combination of these functional groups makes this compound a valuable building block in organic synthesis and drug discovery.

Recent studies have highlighted the importance of pyridine derivatives in medicinal chemistry due to their ability to modulate biological activities through strategic substitution patterns. The presence of the amino group in this compound provides nucleophilic properties, while the bromomethyl and difluoromethyl groups introduce halogenation, enhancing the molecule's reactivity and bioavailability. The acetonitrile group at position 5 adds electron-withdrawing effects, which can influence the molecule's electronic properties and interactions with biological targets.

One of the most promising applications of 2-Amino-3-(bromomethyl)-4-(difluoromethyl)pyridine-5-acetonitrile lies in its potential as a precursor for the synthesis of bioactive compounds. Researchers have demonstrated that such pyridine derivatives can serve as scaffolds for developing inhibitors of key enzymes involved in diseases such as cancer and neurodegenerative disorders. For instance, the bromomethyl group can undergo nucleophilic substitution reactions to introduce diverse functionalities, enabling the creation of highly specific molecular probes or therapeutic agents.

In addition to its role in drug discovery, this compound has shown utility in materials science. The combination of halogenated groups and electron-withdrawing substituents makes it suitable for applications in polymer chemistry and electronic materials. Recent advancements in nanotechnology have explored the use of such molecules as precursors for synthesizing conductive polymers or as components in organic light-emitting diodes (OLEDs). The ability to fine-tune the electronic properties of these materials through controlled substitution patterns has opened new avenues for innovation.

The synthesis of 2-Amino-3-(bromomethyl)-4-(difluoromethyl)pyridine-5-acetonitrile typically involves multi-step organic reactions, often utilizing advanced techniques such as microwave-assisted synthesis or catalytic cross-coupling methods. These methods not only enhance reaction efficiency but also allow for better control over the stereochemistry and regioselectivity of the product. Researchers have reported optimized protocols that minimize side reactions and maximize yield, making this compound more accessible for large-scale applications.

From an environmental standpoint, there is growing interest in understanding the degradation pathways and ecological impact of such compounds. Studies have shown that pyridine derivatives like this one can undergo hydrolysis under certain conditions, leading to the formation of less complex molecules. However, further research is needed to assess their long-term persistence in natural systems and their potential effects on aquatic life.

In conclusion, 2-Amino-3-(bromomethyl)-4-(difluoromethyl)pyridine-5-acetonitrile represents a versatile platform for exploring new chemical entities with diverse applications. Its unique structure, combined with recent advancements in synthetic methodologies and application areas, positions it as a key player in modern chemical research. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to fields ranging from medicine to materials science.